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Compound of Interest

Compound Name: Fto-IN-1

Cat. No.: B10824874 Get Quote

Application Notes and Protocols for Fto-IN-1
Introduction

Fto-IN-1 is a small molecule inhibitor of the Fat Mass and Obesity-associated protein (FTO),

the first identified N6-methyladenosine (m6A) RNA demethylase.[1][2] FTO is an Fe(II)- and 2-

oxoglutarate-dependent oxygenase that plays a critical role in regulating gene expression by

reversing m6A methylation on various RNA species.[3][4] Due to its involvement in numerous

physiological and pathological processes, FTO has emerged as a significant therapeutic target.

Elevated FTO activity is linked to obesity, metabolic disorders, and the progression of various

cancers, including leukemia, breast cancer, and glioblastoma.[5] Fto-IN-1 inhibits the

demethylase activity of FTO with an IC50 of less than 1 μM, making it a valuable tool for

investigating the biological functions of FTO and for preclinical research in oncology and

metabolic diseases.

Chemical Properties and Solubility
Summarized below are the key chemical and physical properties for Fto-IN-1 and its commonly

used trifluoroacetate (TFA) salt form. The TFA salt form generally offers enhanced water

solubility and stability.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10824874?utm_src=pdf-interest
https://www.benchchem.com/product/b10824874?utm_src=pdf-body
https://www.benchchem.com/product/b10824874?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8897214/
https://pubmed.ncbi.nlm.nih.gov/34269659/
https://www.pnas.org/doi/10.1073/pnas.1222796110
https://pmc.ncbi.nlm.nih.gov/articles/PMC9065727/
https://synapse.patsnap.com/article/what-are-fto-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b10824874?utm_src=pdf-body
https://www.benchchem.com/product/b10824874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Fto-IN-1 Fto-IN-1 TFA

Molecular Formula C₁₈H₁₆Cl₂N₄O₂ C₂₀H₁₇Cl₂F₃N₄O₄

Molecular Weight 391.25 g/mol 505.28 g/mol

CAS Number 2243944-92-3 2797619-81-7

Appearance Solid Solid

Solubility DMSO: Soluble
DMSO: 50 mg/mL (98.96 mM)

(Requires ultrasonic)

Water: Insoluble Water: < 0.1 mg/mL (Insoluble)

Note: Hygroscopic DMSO can significantly impact the solubility of the product; it is highly

recommended to use newly opened DMSO.

Protocol 1: Preparation of Fto-IN-1 Stock Solution
This protocol describes the preparation of a high-concentration stock solution of Fto-IN-1 (or its

TFA salt) in DMSO. Stock solutions are crucial for accurate and repeatable experimental

results.

Materials:

Fto-IN-1 powder (or Fto-IN-1 TFA)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Ultrasonic bath (recommended for TFA salt)

Procedure:

Determine Required Mass: Calculate the mass of Fto-IN-1 powder required to achieve the

desired stock concentration and volume. Use the formula: Mass (g) = Concentration (mol/L)
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× Volume (L) × Molecular Weight ( g/mol ). Refer to the table below for quick calculations.

Weigh Compound: Carefully weigh the calculated amount of Fto-IN-1 powder in a sterile

tube.

Add Solvent: Add the appropriate volume of high-purity DMSO to the powder.

Dissolve Compound: Vortex the solution thoroughly. If precipitation occurs or if dissolving the

TFA salt, use an ultrasonic bath to facilitate complete dissolution.

Aliquot and Store: To avoid repeated freeze-thaw cycles that can degrade the compound,

dispense the stock solution into single-use aliquots in sterile cryovials.

Storage Conditions: Store the aliquoted stock solution at -20°C for short-term storage (up to

1 month) or at -80°C for long-term storage (up to 6 months).

Stock Solution Preparation Table (for Fto-IN-1 TFA, MW: 505.28 g/mol )

Desired Concentration Volume
Mass of Fto-IN-1 TFA
Required

1 mM 1 mL 0.505 mg

5 mL 2.526 mg

5 mM 1 mL 2.526 mg

5 mL 12.632 mg

10 mM 1 mL 5.053 mg

5 mL 25.264 mg

Protocol 2: Preparation of Working Solutions for
Cell Culture
This protocol outlines the dilution of the DMSO stock solution into a final working concentration

using cell culture medium for in vitro experiments.
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Materials:

Fto-IN-1 stock solution (e.g., 10 mM in DMSO)

Sterile, pre-warmed complete cell culture medium

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Fto-IN-1 stock solution at room

temperature.

Perform Serial Dilutions: It is recommended to perform serial dilutions rather than a single

large dilution to ensure accuracy.

Example for 10 µM final concentration from a 10 mM stock:

Step A (Intermediate Dilution): Dilute the 10 mM stock solution 1:100 in sterile culture

medium to create a 100 µM intermediate solution. (e.g., Add 5 µL of 10 mM stock to 495

µL of medium).

Step B (Final Dilution): Dilute the 100 µM intermediate solution 1:10 in culture medium

to achieve the final 10 µM working concentration. (e.g., Add 100 µL of 100 µM solution

to 900 µL of medium).

Vehicle Control: Prepare a vehicle control solution containing the same final concentration of

DMSO as the highest concentration of Fto-IN-1 used in the experiment. This is critical to

distinguish the effects of the compound from the effects of the solvent.

Immediate Use: Add the freshly prepared working solutions to your cell cultures immediately.

Do not store diluted working solutions in culture medium.

FTO Signaling Pathway Modulation
FTO has been shown to regulate various signaling pathways. One notable mechanism involves

its role at the branch point of canonical and non-canonical WNT signaling pathways. FTO can
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regulate the expression of DKK1, an inhibitor of the canonical WNT pathway. Inhibition of FTO

using Fto-IN-1 can therefore modulate downstream WNT signaling events.

FTO's Role in WNT Signaling

FTO Regulation

WNT Pathway Modulation

Fto-IN-1 FTO Enzyme DKK1 Transcription represses
Canonical WNT Pathway
(β-Catenin Dependent)

Non-Canonical WNT/PCP Pathway

Cell Proliferation

Cell Migration

Click to download full resolution via product page

Caption: FTO inhibition by Fto-IN-1 derepresses DKK1, altering WNT signaling.

Experimental Protocol: Cell Viability (MTS) Assay
This protocol provides a method to determine the half-maximal inhibitory concentration (IC₅₀) of

Fto-IN-1 in a cancer cell line using a colorimetric MTS assay. Fto-IN-1 has been shown to

inhibit the viability of various cancer cell lines with IC₅₀ values in the low micromolar range.

Materials:

Cancer cell line of interest (e.g., SCLC-21H)
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Complete culture medium

96-well clear-bottom cell culture plates

Fto-IN-1 stock solution (10 mM in DMSO)

MTS reagent (e.g., CellTiter 96® AQueous One Solution)

Humidified incubator (37°C, 5% CO₂)

Microplate reader (absorbance at 490 nm)

Procedure:

Cell Seeding:

Trypsinize and count cells.

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete culture medium.

Incubate the plate overnight at 37°C to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of Fto-IN-1 in complete culture medium. A suggested

concentration range is 0.1 µM to 50 µM.

Include a "vehicle control" (DMSO at the same final concentration as the highest Fto-IN-1
dose) and a "medium only" blank control.

Carefully remove the medium from the wells and add 100 µL of the prepared Fto-IN-1
dilutions or controls.

Incubation:

Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.

MTS Assay:
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Add 20 µL of MTS reagent directly to each well.

Incubate the plate for 1-4 hours at 37°C, protected from light.

Measure the absorbance at 490 nm using a microplate reader.

Data Analysis:

Subtract the average absorbance of the "medium only" blank wells from all other readings.

Normalize the data to the vehicle control by setting the average absorbance of the vehicle

control wells to 100% viability.

Calculate the percentage of cell viability for each Fto-IN-1 concentration.

Plot the percent viability against the log of the Fto-IN-1 concentration and use non-linear

regression analysis (sigmoidal dose-response) to determine the IC₅₀ value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10824874#preparing-fto-in-1-stock-and-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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